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Compound of Interest

Compound Name: Barium chloride dihydrate

Cat. No.: B8817248 Get Quote

For researchers, scientists, and drug development professionals, selecting the appropriate form

of a chemical reagent is a critical decision that can significantly impact experimental outcomes.

This guide provides an objective comparison of the reactivity of anhydrous barium chloride

(BaCl₂) versus its dihydrate form (BaCl₂·2H₂O), supported by experimental protocols and data.

The primary distinction between the two forms lies in the presence of two molecules of water of

crystallization per formula unit of barium chloride in the dihydrate form.[1][2] This seemingly

minor difference leads to notable variations in their physical properties and, consequently, their

reactivity and handling in different experimental settings.

Core Property Comparison
A summary of the key physical and chemical properties is presented below. Understanding

these differences is fundamental to selecting the correct reagent for a specific application.
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Property
Anhydrous Barium
Chloride (BaCl₂)

Barium Chloride
Dihydrate
(BaCl₂·2H₂O)

Significance in
Reactivity &
Handling

Molar Mass 208.23 g/mol [3] 244.26 g/mol [3]

Essential for accurate

stoichiometric

calculations. Using the

same mass of each

will result in a different

molar quantity.

Appearance
White powder or

crystals.[3]

Colorless rhomboidal

crystals.[3]
Visual identification.

Hygroscopicity

Highly hygroscopic;

readily absorbs

moisture from the air

to form the dihydrate.

[3][4][5][6]

Stable in air at room

temperature.[3][7][8]

Anhydrous form

requires storage in

desiccators and

careful handling to

prevent unintended

hydration, which

would alter its mass

and purity.

Density 3.856 g/cm³[3][6][9] 3.0979 g/cm³[3]
Relevant for bulk

handling and storage.

Melting Point 962 °C[3]
Decomposes upon

heating.

The dihydrate is not

suitable for high-

temperature reactions

in its hydrated form.

Thermal Stability
Stable at high

temperatures.

Loses water of

crystallization upon

heating, starting

around 55°C and

becoming fully

anhydrous above

121°C.[3][7][8][10]

Dihydrate can be

converted to the

anhydrous form by

heating, but this must

be controlled to

prevent further

decomposition at very

high temperatures.[10]

[11]
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Solubility in Water Highly soluble.[3][5] Highly soluble.[3][12]

Both forms are

suitable for preparing

aqueous solutions.

Reactivity in Aqueous Solutions
In aqueous solutions, both anhydrous and dihydrate forms of barium chloride dissociate to yield

barium (Ba²⁺) and chloride (Cl⁻) ions. For reactions that occur in water, such as precipitation

reactions, the chemical reactivity of the two forms is essentially identical once dissolved,

provided that molar equivalents are used.[3]

A quintessential example is the reaction with a soluble sulfate salt, like sodium sulfate

(Na₂SO₄), to produce a dense white precipitate of barium sulfate (BaSO₄).[8][13][14]

BaCl₂(aq) + Na₂SO₄(aq) → BaSO₄(s) + 2NaCl(aq)

The primary difference in this context is the dissolution process itself. The dissolution of the

anhydrous salt is often more exothermic as the ions become hydrated.[15][16] However, in

most standard laboratory procedures, this thermal effect is negligible and does not influence

the final yield or purity of the product.

Reactivity in Non-Aqueous or Water-Sensitive
Systems
The choice between the two forms becomes critical in non-aqueous solvents or in reaction

systems where the presence of water could interfere with the desired chemical transformation.

Anhydrous BaCl₂ is the requisite choice for such applications. Its use is imperative in many

organic synthesis protocols where water can act as an unwanted nucleophile, a proton

source, or can deactivate water-sensitive reagents.

BaCl₂·2H₂O is generally unsuitable for these conditions. The water of crystallization can be

released into the reaction medium, leading to side reactions, reduced product yield, and

contamination.[15]
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Experimental Protocol: Gravimetric Analysis of
Sulfate
To illustrate the practical application and underscore the importance of correct stoichiometric

calculations, a standard protocol for the gravimetric determination of sulfate is provided. While

both forms of barium chloride can be used, the initial mass required will differ.

Objective: To quantitatively determine the concentration of sulfate ions in a solution by

precipitation with barium chloride.

Materials:

Unknown sulfate solution

Barium Chloride (either anhydrous or dihydrate)

Concentrated Hydrochloric Acid (HCl)

Deionized water

Ashless filter paper

Procedure:

Sample Preparation: Accurately measure a specific volume of the unknown sulfate solution

into a beaker. Dilute with deionized water and acidify with a small amount of concentrated

HCl. Heat the solution to near boiling.

Precipitant Preparation: Prepare a solution of barium chloride.

If using Anhydrous BaCl₂: Calculate the required mass based on the expected amount of

sulfate.

If using BaCl₂·2H₂O: Calculate the required mass, accounting for the higher molar mass of

the dihydrate.
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Precipitation: Slowly add the barium chloride solution to the hot sulfate solution with constant

stirring. A white precipitate of BaSO₄ will form.[17][18]

Digestion: Keep the solution hot (just below boiling) for approximately one hour to allow the

precipitate to digest. This process encourages the formation of larger, more easily filterable

particles.

Filtration: Filter the hot solution through a pre-weighed piece of ashless filter paper. Wash the

precipitate with several portions of hot deionized water to remove any co-precipitated

impurities.

Drying and Ignition: Carefully transfer the filter paper containing the precipitate to a pre-

weighed crucible. Heat gently to char the paper, then ignite at a high temperature (e.g., 800

°C) in a muffle furnace until the mass is constant.

Calculation: The mass of the BaSO₄ precipitate is used to calculate the initial amount of

sulfate in the sample.

Workflow for Gravimetric Analysis of Sulfate
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Start: Unknown Sulfate Solution

1. Prepare Sample
(Dilute, Acidify, Heat)

Choose BaCl₂ Form

Calculate Mass (Anhydrous)

Anhydrous

Calculate Mass (Dihydrate)

Dihydrate

2. Prepare BaCl₂ Solution

3. Add BaCl₂ to Sample
(Precipitation of BaSO₄)

4. Digest Precipitate
(Heat below boiling)

5. Filter and Wash Precipitate

6. Dry and Ignite to Constant Mass

7. Calculate Initial Sulfate Amount

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric analysis of sulfate using barium chloride.
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Logical Selection of Reagent Form
The decision of which form of barium chloride to use is dictated by the specific requirements of

the experiment. The following decision tree can guide researchers in making the appropriate

choice.

Start: Select BaCl₂ Form

Is the reaction medium aqueous?

Are reactants or products sensitive to water?

No (Non-aqueous)

Either form is acceptable.
Ensure correct molar mass is used for calculations.

Yes

Use BaCl₂·2H₂O
(Convenient, stable for weighing)

No

Use Anhydrous BaCl₂
(Essential for water-free conditions)

Yes

Click to download full resolution via product page

Caption: Decision logic for selecting between anhydrous and dihydrate forms of BaCl₂.
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In summary, the reactivity of anhydrous barium chloride and barium chloride dihydrate is

context-dependent:

For aqueous chemistry, where both salts dissolve completely, their reactivity is identical. The

dihydrate form is often preferred due to its stability in air, which simplifies handling and

weighing.

For non-aqueous chemistry or water-sensitive applications, the use of anhydrous barium

chloride is mandatory. The water of crystallization in the dihydrate form represents a

significant impurity that can compromise the reaction.

The critical takeaway for all applications is the necessity of using the correct molar mass

(208.23 g/mol for anhydrous vs. 244.26 g/mol for dihydrate) in all calculations to ensure

experimental accuracy and reproducibility.[3][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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